Cas no 1247914-81-3 (2-[(2-Fluoro-benzyl)-isopropyl-amino]-ethanol)

• Product Name: 2-[(2-Fluoro-benzyl)-isopropyl-amino]-ethanol
• CAS No: 1247914-81-3
• MF: C₁₂H₁₈FNO
• MW: 211.275826931
• CID: 2161326
• Update Time: 2025-10-30

2-[(2-Fluoro-benzyl)-isopropyl-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Fluoro-benzyl)-isopropyl-amino]-ethanol
• 2-((2-Fluorobenzyl)(isopropyl)amino)ethanol
• AM91281
• 2-[(2-fluorobenzyl)isopropylamino]ethanol

• Inchi： 1S/C12H18FNO/c1-10(2)14(7-8-15)9-11-5-3-4-6-12(11)13/h3-6,10,15H,7-9H2,1-2H3
• InChI Key： DGHSBLOJBPHHLJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN(CCO)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Topological Polar Surface Area: 23.5

Additional information on 2-[(2-Fluoro-benzyl)-isopropyl-amino]-ethanol

Recent Advances in the Study of 2-[(2-Fluoro-benzyl)-isopropyl-amino]-ethanol (CAS: 1247914-81-3)

In recent years, the compound 2-[(2-Fluoro-benzyl)-isopropyl-amino]-ethanol (CAS: 1247914-81-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research briefing provides an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-[(2-Fluoro-benzyl)-isopropyl-amino]-ethanol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound. These methods have confirmed the structural integrity and purity of the synthesized product, which is critical for subsequent biological evaluations.

Biological studies have revealed that 2-[(2-Fluoro-benzyl)-isopropyl-amino]-ethanol exhibits notable activity as a modulator of specific neurotransmitter systems. In vitro assays have demonstrated its affinity for certain receptor subtypes, suggesting potential applications in neurological disorders. Additionally, preliminary in vivo studies have shown promising results in animal models, indicating good bioavailability and minimal toxicity at therapeutic doses.

Further investigations into the mechanism of action of 2-[(2-Fluoro-benzyl)-isopropyl-amino]-ethanol have uncovered its role in modulating intracellular signaling pathways. These findings have opened new avenues for research into its potential use in treating conditions such as depression, anxiety, and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier has been a particular focus, as this property is crucial for its efficacy in central nervous system (CNS) disorders.

In the context of drug development, 2-[(2-Fluoro-benzyl)-isopropyl-amino]-ethanol has been evaluated for its pharmacokinetic and pharmacodynamic properties. Recent studies have reported favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its progression into clinical trials. Researchers are also exploring its potential as a lead compound for the development of novel therapeutics with improved efficacy and safety profiles.

Despite these promising findings, challenges remain in the development of 2-[(2-Fluoro-benzyl)-isopropyl-amino]-ethanol as a therapeutic agent. Issues such as long-term stability, potential drug-drug interactions, and scalability of synthesis need to be addressed. Ongoing research aims to optimize the compound's properties and explore its full therapeutic potential.

In conclusion, 2-[(2-Fluoro-benzyl)-isopropyl-amino]-ethanol (CAS: 1247914-81-3) represents a promising candidate for further investigation in the field of chemical biology and pharmaceutical research. Its unique structural and biological properties make it a valuable subject for ongoing and future studies. Continued research efforts will be essential to fully elucidate its therapeutic potential and overcome existing challenges in its development.